Cas no 1804651-49-7 (6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804651-49-7
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4814466
• Update Time: 2025-06-08

6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7F4NO3/c9-2-4-1-6(15)7(5(3-14)13-4)16-8(10,11)12/h1,14H,2-3H2,(H,13,15)
• InChI Key： XKBCPDPNPSSZPG-UHFFFAOYSA-N
• SMILES： FCC1=CC(C(=C(CO)N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6

Additional information on 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804651-49-7)

The compound 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804651-49-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, contribute to its reactivity and biological activity. This molecule has garnered attention due to its applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its use in targeting metabolic pathways and inflammatory responses, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for fluorinated compounds like 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol has surged, driven by their enhanced stability and bioavailability. The incorporation of fluorine atoms into organic molecules often improves their pharmacokinetic properties, making them attractive candidates for medicinal chemistry. This compound’s hydroxy and methanol functional groups further enhance its solubility, facilitating its use in aqueous formulations. As the pharmaceutical industry shifts toward greener and more sustainable practices, the synthesis and application of such fluorinated intermediates are being optimized to reduce environmental impact.

The versatility of 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol extends beyond pharmaceuticals. Its structural motifs are also valuable in agrochemicals, where fluorinated compounds are known for their pest-resistant properties. With growing global concerns about food security and sustainable agriculture, this compound is being investigated for its potential role in developing next-generation crop protection agents. The trifluoromethoxy group, in particular, is a key feature in many agrochemicals due to its ability to enhance molecular interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol involves multi-step processes, including fluorination and etherification reactions. Advances in catalytic fluorination techniques have streamlined its production, addressing challenges associated with selectivity and yield. Researchers are also exploring biocatalytic routes to synthesize this compound, aligning with the broader trend of green chemistry. These innovations are critical for scaling up production while minimizing waste and energy consumption.

The compound’s mechanism of action and biological profile are subjects of ongoing research. Preliminary studies suggest that 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol may interact with specific enzymes involved in oxidative stress pathways. This has implications for neurodegenerative diseases and aging-related conditions, areas of high interest in modern healthcare. As the scientific community delves deeper into its properties, this molecule could emerge as a cornerstone in the development of therapeutics for chronic and complex diseases.

In conclusion, 6-(Fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804651-49-7) represents a promising avenue for research across multiple disciplines. Its unique chemical structure, combined with its potential applications in pharmaceuticals and agrochemicals, positions it as a compound of significant interest. As innovation in synthetic chemistry and biotechnology continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.